Cas no 946274-56-2 (N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide)

• Product Name: N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide
• CAS No: 946274-56-2
• MF: C₂₂H₂₃N₃O₆S
• MW: 457.499524354935
• CID: 6021072
• PubChem ID: 26841958
• Update Time: 2025-10-29

N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide
• 4-Thiazoleacetamide, 2-[(3,5-dimethoxybenzoyl)amino]-N-(2,4-dimethoxyphenyl)-
• HMS3483O15
• AKOS004951995
• N-(4-{[(2,4-dimethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide
• N-(4-(2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,5-dimethoxybenzamide
• 946274-56-2
• F2202-0724
• N-[4-[2-(2,4-dimethoxyanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-3,5-dimethoxybenzamide

• Inchi： 1S/C22H23N3O6S/c1-28-15-5-6-18(19(11-15)31-4)24-20(26)9-14-12-32-22(23-14)25-21(27)13-7-16(29-2)10-17(8-13)30-3/h5-8,10-12H,9H2,1-4H3,(H,24,26)(H,23,25,27)
• InChI Key： HLGBFTNUORNSEJ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(OC)C=C2OC)=O)N=C1NC(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 457.13075664g/mol
• Monoisotopic Mass: 457.13075664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• pka: 6.84±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide

N-(4-{(2,4-Dimethoxyphenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)-3,5-Dimethoxybenzamide: A Comprehensive Overview

The compound N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide, identified by the CAS number 946274-56-2, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzamides and features a thiazole ring system, which is known for its versatility in chemical reactions and biological activities. The molecule's structure incorporates multiple functional groups, including methoxy groups and carbamoyl moieties, which contribute to its unique properties.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery. The presence of the thiazole ring in this compound suggests potential applications in the development of new therapeutic agents. For instance, research has shown that thiazole derivatives can exhibit anti-inflammatory, antioxidant, and anticancer activities. The integration of the 3,5-dimethoxybenzamide group further enhances the compound's pharmacological profile by introducing additional electronic and steric effects.

The synthesis of this compound involves a series of well-established organic reactions. The key steps include the formation of the thiazole ring through a condensation reaction between an amine and a ketone or aldehyde. Subsequent modifications involve the introduction of the dimethoxyphenyl group and the benzamide moiety. These steps are meticulously controlled to ensure high purity and structural integrity of the final product.

From a pharmacological perspective, this compound has shown promising results in preliminary assays. For example, studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases. The presence of multiple methoxy groups also suggests potential interactions with cellular receptors, making it a candidate for further exploration in drug development.

In terms of applications, this compound could serve as a lead molecule for designing new drugs targeting specific pathological conditions. Its structural features make it amenable to further modifications, allowing chemists to optimize its bioavailability and efficacy. Additionally, its stability under various chemical conditions makes it suitable for use in both laboratory research and industrial-scale production.

Looking ahead, ongoing research is focused on understanding the compound's mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and computational modeling are being employed to elucidate its interactions with biological targets. These insights will be crucial for guiding future studies aimed at enhancing its therapeutic potential.

In conclusion, N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide represents a valuable addition to the arsenal of organic compounds with promising pharmacological properties. Its unique structure and functional groups position it as a potential candidate for developing innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to advancements in medicinal chemistry.